BisPhePhos XD gold(I) chloride

Core Science & Biosynthesis

A Senior Application Scientist's Technical Guide to BisPhePhos XD Gold(I) Chloride

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive technical overview of BisPhePhos XD Gold(I) Chloride, a sophisticated organometallic complex at the forefront of homogeneous catalysis and with significant potential in medicinal chemistry. We will dissect its intricate molecular architecture, detailing the structural attributes of the BisPhePhos XD ligand that impart unique reactivity to the gold(I) center. This document outlines robust, field-tested protocols for its synthesis, characterization, and application. Through a causal-driven narrative, we explore its function as a powerful catalyst in challenging organic transformations and its emerging role as a potential therapeutic agent, grounded in authoritative scientific literature. The methodologies and insights presented herein are designed to empower researchers to harness the full potential of this advanced chemical entity.

Introduction: The Convergence of Ligand Design and Gold's Unique Chemistry

The field of organometallic chemistry has long recognized the profound influence of ligand architecture on the reactivity and stability of metal centers. In the realm of gold chemistry, this principle is particularly salient. Gold(I) complexes, typically featuring a linear, two-coordinate geometry, are soft Lewis acids that exhibit a strong affinity for π-systems, making them exceptional catalysts for a host of organic transformations.[1] The renaissance of gold catalysis over the past two decades is largely attributable to the development of sophisticated ancillary ligands that precisely modulate the steric and electronic properties of the gold center.[2][3]

Phosphine ligands have been instrumental in this evolution.[3] The design of bulky, electron-rich phosphines has led to the creation of highly stable and exceptionally active cationic gold(I) catalysts capable of facilitating reactions that were previously intractable. These advanced ligands prevent catalyst decomposition and create a unique steric environment that can steer reaction selectivity.[4]

BisPhePhos XD Gold(I) Chloride, formally known as Cyclohexylbis(2′,6′-diisopropoxy-[1,1′-biphenyl]-3-yl)phosphane Gold(I) Chloride, emerges from this paradigm of rational ligand design.[5] It integrates a highly hindered biaryl phosphine ligand with a gold(I) chloride precursor, creating a robust and versatile tool for chemical innovation. This guide serves as a deep dive into its core chemical structure, properties, synthesis, and multifaceted applications.

Chemical Structure and Elucidation

The efficacy of BisPhePhos XD Gold(I) Chloride originates from the intricate design of its phosphine ligand. The structure features a central phosphorus atom bonded to a cyclohexyl group and two substituted biphenyl moieties.

• Biphenyl Backbone: Provides a rigid and sterically demanding scaffold.

• 2',6'-Diisopropoxy Groups: These bulky groups on the outer phenyl rings create a "ligand pocket" around the gold center. This steric shielding is crucial for stabilizing the typically unstable cationic gold intermediates that are the active catalytic species, thereby enhancing catalyst lifetime and performance.

• Cyclohexyl Group: Contributes to the overall steric bulk and electron-donating character of the phosphine.

The gold atom is coordinated in a nearly linear fashion to the phosphorus atom of the BisPhePhos XD ligand and a chloride anion, a typical geometry for gold(I) complexes.[6]

Caption: Core connectivity of BisPhePhos XD Gold(I) Chloride.

Physicochemical Properties

A clear understanding of a compound's physical and chemical properties is paramount for its effective use in research and development. The key properties of BisPhePhos XD Gold(I) Chloride are summarized below.

Property	Value	Reference
Chemical Formula	C₄₂H₅₃AuClO₄P	[5]
Molecular Weight	885.26 g/mol	[5]
CAS Number	1616612-78-2	[5]
Appearance	Likely a colorless or white solid	[6]
Solubility	Expected to be soluble in chlorinated solvents (e.g., DCM, chloroform) and other common organic solvents. Solubility in aqueous media is expected to be low.[7]
Storage Class	11 - Combustible Solids	[5]

Synthesis and Characterization

The synthesis of gold(I) phosphine complexes is generally a straightforward process involving the displacement of a labile ligand from a gold(I) precursor by the desired phosphine.[8]

Step-by-Step Synthesis Protocol

This protocol describes a standard method for complexation, assuming the BisPhePhos XD ligand is available. All operations should be performed under an inert atmosphere (e.g., Argon or Nitrogen) using standard Schlenk techniques.[9]

• Precursor Selection: (Tetrahydrothiophene)gold(I) chloride, [AuCl(tht)], is an excellent and commonly used precursor due to the lability of the tht ligand.[10][11]

• Reaction Setup: In a nitrogen-filled glovebox, add BisPhePhos XD ligand (1.0 eq) to a Schlenk flask equipped with a magnetic stir bar.

• Solvent Addition: Add anhydrous, degassed dichloromethane (DCM) to dissolve the ligand.

• Precursor Addition: In a separate flask, dissolve [AuCl(tht)] (1.0 eq) in anhydrous, degassed DCM.

• Reaction: Slowly add the [AuCl(tht)] solution to the stirring solution of the BisPhePhos XD ligand at room temperature.

• Monitoring: The reaction is typically rapid. It can be monitored by ³¹P{¹H} NMR spectroscopy by taking an aliquot from the reaction mixture. A downfield shift in the phosphorus signal relative to the free ligand indicates coordination to the gold center.[12]

• Workup: Once the reaction is complete (typically within 1-2 hours), remove the solvent under reduced pressure.

• Purification: The resulting solid can be purified by recrystallization, often by layering a concentrated solution in DCM with a non-polar solvent like pentane or hexane and storing at low temperature.

• Isolation: The resulting crystalline solid is isolated by filtration, washed with a cold, non-polar solvent, and dried under vacuum.

Characterization Workflow

Rigorous characterization is essential to confirm the identity and purity of the synthesized complex. The typical analytical workflow is outlined below.

Caption: Standard workflow for the characterization of the title compound.

Expected Spectroscopic Signatures

• ³¹P{¹H} NMR: A single sharp signal is expected. The chemical shift will be significantly downfield (shifted to a higher ppm value) compared to the free BisPhePhos XD ligand, which is indicative of phosphorus coordination to an electron-deficient metal center like gold(I).[12][13]

• ¹H NMR: The spectrum will show characteristic signals for the aromatic protons of the biphenyl groups, the methine and methyl protons of the isopropoxy groups, and the aliphatic protons of the cyclohexyl group, with integrations matching the molecular formula.

• ¹³C{¹H} NMR: The carbon spectrum will complement the ¹H NMR data, showing distinct resonances for all unique carbon environments within the complex.

• ESI-MS: Electrospray ionization mass spectrometry will confirm the molecular weight of the complex. The isotopic pattern for gold (¹⁹⁷Au, 100%) and chlorine (³⁵Cl and ³⁷Cl) should be observable in the mass spectrum.[7]

Applications in Homogeneous Catalysis

BisPhePhos XD Gold(I) Chloride is primarily a precatalyst. The active catalytic species is typically a cationic gold(I) complex, generated in situ by abstracting the chloride anion with a silver salt.[4][14]

Catalyst Activation Protocol

The following protocol describes the generation of the active cationic catalyst, [(BisPhePhos XD)Au]⁺SbF₆⁻, for use in a representative catalytic reaction.

• Setup: To a dry Schlenk flask under an inert atmosphere, add BisPhePhos XD Gold(I) Chloride (e.g., 5 mol%).

• Silver Salt Addition: Add a silver salt with a non-coordinating anion, such as silver hexafluoroantimonate (AgSbF₆) or silver tetrafluoroborate (AgBF₄) (5 mol%). The silver cation coordinates to the chloride, precipitating insoluble AgCl and leaving the cationic gold complex in solution.[4]

• Solvent: Add the anhydrous reaction solvent (e.g., toluene, DCM, or 1,2-dichloroethane).

• Stirring: Stir the mixture at room temperature for 15-30 minutes to ensure complete halide abstraction. The formation of a white precipitate (AgCl) is a visual indicator of successful activation.

• Use: The resulting solution/suspension containing the active cationic gold catalyst is now ready for the addition of the substrate.

Caption: In-situ generation of the active cationic gold(I) catalyst.

Example Application: Intermolecular Hydroarylation of Alkynes

Cationic gold(I) complexes excel at catalyzing the addition of nucleophiles across carbon-carbon multiple bonds. The hydroarylation of alkynes is a powerful method for C-C bond formation.[14]

Protocol:

• Catalyst Activation: In a reaction vessel, generate the active cationic catalyst from BisPhePhos XD Gold(I) Chloride (2-5 mol%) and AgSbF₆ (2-5 mol%) in 1,2-dichloroethane as described in section 5.1.

• Reagent Addition: To the catalyst mixture, add the arene (e.g., mesitylene, 1.5 eq) followed by the alkyne (e.g., ethyl propiolate, 1.0 eq).

• Reaction Conditions: Stir the reaction mixture at a specified temperature (e.g., 60 °C) until the starting alkyne is consumed, as monitored by TLC or GC-MS.

• Quenching and Workup: After cooling to room temperature, filter the reaction mixture through a short plug of silica gel to remove the catalyst and silver salts, eluting with ethyl acetate.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by flash column chromatography on silica gel.

Potential in Medicinal and Developmental Chemistry

Inspired by the clinical success of the gold(I) phosphine complex Auranofin for rheumatoid arthritis and its potent anticancer properties, there is significant interest in developing new gold-based therapeutics.[7][12] Gold(I) complexes bearing phosphine ligands have shown promising cytotoxic activity against a range of human tumor cell lines.[12][15]

Structure-Activity Relationship (SAR) Insights

The biological properties of gold(I) phosphine complexes are intrinsically linked to their structure.[2]

• Lipophilicity: The bulky, hydrocarbon-rich structure of the BisPhePhos XD ligand is expected to confer high lipophilicity to the complex. This can enhance membrane permeability and cellular uptake, which are often critical for efficacy.[7]

• Stability: The robust nature of the P-Au bond and the steric protection afforded by the ligand may increase the complex's stability in biological media, allowing it to reach its intended target before being decomposed by endogenous thiols like glutathione.[15]

• Mechanism of Action: While the precise targets for this specific complex are unknown, related gold(I) phosphine compounds are known to induce cancer cell death (apoptosis) by targeting mitochondria, inhibiting crucial enzymes like thioredoxin reductase, and generating reactive oxygen species (ROS).[16][17]

Workflow for In Vitro Cytotoxicity Screening

The initial evaluation of a potential anticancer agent involves assessing its ability to kill cancer cells in culture.

Caption: Workflow for determining the in-vitro cytotoxicity (IC₅₀) of the title compound.

Handling and Safety

BisPhePhos XD Gold(I) Chloride should be handled with appropriate care in a well-ventilated fume hood.

• Personal Protective Equipment (PPE): Safety glasses, a lab coat, and chemical-resistant gloves are mandatory.

• Storage: Store in a tightly sealed container in a cool, dry place away from ignition sources, as it is classified as a combustible solid.[5]

• Toxicity: While specific toxicity data is not available, gold compounds should be handled as potentially toxic. Avoid inhalation of dust and contact with skin and eyes.

Conclusion

BisPhePhos XD Gold(I) Chloride represents a highly refined tool for chemical synthesis and a promising scaffold for medicinal chemistry. Its design, which incorporates a sterically demanding and electron-rich phosphine ligand, yields a stable yet highly active catalytic precursor. The protocols and conceptual frameworks provided in this guide are intended to provide both a foundational understanding and a practical starting point for researchers seeking to explore the vast potential of this and related advanced gold complexes. Continued investigation into its catalytic scope and biological activity will undoubtedly unveil new and exciting applications.

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Thermodynamic Stability of BisPhePhos XD Gold(I) Chloride in Solution: Methodologies and Mechanistic Insights

An In-Depth Technical Guide

Introduction

Gold(I) complexes, particularly those stabilized by bulky, electron-rich phosphine ligands, are at the forefront of innovations in catalysis and medicinal chemistry. Among these, BisPhePhos XD gold(I) chloride (Cyclohexylbis(2′,6′-diisopropoxy-[1,1′-biphenyl]-3-yl)phosphane AuCl) stands out due to the unique steric and electronic properties imparted by its sophisticated biaryl phosphine ligand.[1][2] The efficacy and reproducibility of processes involving this complex, whether in a catalytic cycle or a physiological environment, are fundamentally dictated by its stability in solution. Degradation of the complex can lead to loss of activity, formation of undesirable byproducts, or the generation of catalytically inactive gold nanoparticles.

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive framework for evaluating the thermodynamic stability of BisPhePhos XD gold(I) chloride. We will move beyond simple procedural descriptions to explore the underlying chemical principles, detail robust, multi-faceted analytical methodologies, and explain how to synthesize the resulting data into a conclusive stability profile.

The Gold(I)-Phosphine Bond: A Foundation of Stability

The interaction between the soft gold(I) center and the soft phosphorus atom of the phosphine ligand is a classic example of a dative covalent bond.[3] For gold, relativistic effects contract the 6s orbital, enhancing its shielding and leading to a strong preference for a two-coordinate, linear geometry (P-Au-Cl).[4][5] This linear arrangement minimizes ligand-ligand repulsion and is a hallmark of stable gold(I) phosphine complexes.[6]

The BisPhePhos XD ligand is specifically engineered to maximize this stability through two key features:

• Steric Bulk: The cyclohexyl group and the extensively substituted biaryl framework create a large steric cone angle around the phosphorus atom. This bulk kinetically hinders pathways that require coordination of additional ligands or access to the gold center, such as disproportionation or solvent-mediated decomposition.

• Electronic Properties: The diisopropoxy substituents on the biphenyl rings are electron-donating groups. They increase the electron density on the phosphorus atom, strengthening the σ-donation from the phosphine lone pair to the gold(I) center and thereby reinforcing the Au-P bond.

Quantum chemical studies have quantified the strength of the Au-P bond, showing it to be significantly stronger than analogous Cu-P and Ag-P bonds, a direct consequence of gold's relativistic properties.[4] However, it is crucial to recognize that the Au-P bond is still considered relatively labile compared to, for instance, the robust gold-thiolate (Au-S) bond, making its stability in solution a critical parameter to assess experimentally.[3]

Postulated Decomposition Pathways in Solution

Understanding potential degradation routes is essential for designing appropriate stability studies. For a generic phosphine gold(I) chloride complex, [L-Au-Cl], in solution, several pathways can lead to its decomposition. These pathways are not mutually exclusive and can occur concurrently depending on the specific conditions (solvent, temperature, presence of other reagents).

Figure 2: A comprehensive workflow for assessing the stability of gold(I) complexes.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Expertise & Rationale: NMR spectroscopy is arguably the most powerful tool for assessing the stability of phosphine-containing complexes. [7]³¹P NMR directly probes the chemical environment of the phosphorus nucleus. A stable complex will exhibit a single, sharp resonance at a characteristic chemical shift. The emergence of new signals indicates the formation of new phosphorus-containing species, such as the dissociated free phosphine or its oxide, providing direct evidence of decomposition. [8] Experimental Protocol: Time-Course ³¹P NMR Analysis

• Sample Preparation: Prepare a solution of BisPhePhos XD gold(I) chloride (e.g., 5-10 mg/mL) in a deuterated solvent of interest (e.g., CDCl₃, DMSO-d₆, CD₂Cl₂) in a standard NMR tube. An internal standard (e.g., triphenyl phosphate) can be added for quantitative analysis.

• Initial Spectrum (t=0): Immediately after preparation, acquire a quantitative ³¹P{¹H} NMR spectrum. Record the chemical shift (δ) and integral of the main peak corresponding to the intact complex.

• Incubation: Store the NMR tube at a constant, controlled temperature (e.g., 25 °C or a relevant process temperature).

• Time-Point Analysis: Acquire subsequent spectra at regular intervals (e.g., 1, 3, 6, 12, and 24 hours).

• Data Processing: Process all spectra identically. Normalize the integrals against the internal standard or assume the total phosphorus integral is constant. Calculate the percentage of the parent complex remaining at each time point.

Data Interpretation

Species	Expected ³¹P Chemical Shift (δ, ppm)	Observation Indicates
[L-Au-Cl] (Parent Complex)	~30-40 (sharp singlet)	Intact, stable complex
L (Free BisPhePhos XD)	Varies (sharp singlet)	Au-P bond dissociation
L=O (Phosphine Oxide)	~25-35 (sharp singlet)	Oxidative degradation of free ligand

UV-Visible (UV-Vis) Spectroscopy

Expertise & Rationale: While the parent gold(I) complex is typically colorless and absorbs in the UV region, one of the most common decomposition products, colloidal Au(0), has a distinct optical signature. Gold nanoparticles exhibit a phenomenon known as Localized Surface Plasmon Resonance (LSPR), which results in strong absorption in the visible spectrum. [9]For spherical nanoparticles, this typically manifests as a peak between 510-550 nm. [10][11]UV-Vis spectroscopy is therefore an exceptionally sensitive method for detecting the formation of metallic gold.

Experimental Protocol: LSPR Monitoring

• Sample Preparation: Prepare a solution of the gold complex (e.g., 0.1-0.5 mg/mL) in a UV-transparent solvent. Prepare a reference cuvette containing only the solvent.

• Initial Spectrum (t=0): Record the full UV-Vis spectrum (e.g., 300-800 nm) immediately after preparation to establish a baseline.

• Incubation: Store the solution in a sealed cuvette at a constant, controlled temperature.

• Time-Point Analysis: At regular intervals, record the full spectrum. Pay close attention to the emergence and growth of any new absorbance peaks in the 500-600 nm region.

• Data Analysis: Plot the absorbance at the LSPR maximum (A_max) as a function of time. An increase in absorbance directly correlates with the formation of gold nanoparticles.

Data Interpretation

Time (hours)	Absorbance at 530 nm	Interpretation
0	0.002	No significant Au(0) present
6	0.005	Negligible change, stable
12	0.051	Onset of nanoparticle formation
24	0.234	Significant decomposition to Au(0)

High-Performance Liquid Chromatography (HPLC)

Expertise & Rationale: HPLC provides a quantitative measure of the parent complex's concentration over time. By developing a "stability-indicating method," one can separate the intact complex from its potential degradation products in a single chromatographic run. [12]This is crucial for obtaining accurate kinetic data on the degradation process.

Experimental Protocol: Stability-Indicating HPLC Method

• Method Development:

  • Column: A reverse-phase C18 column is a typical starting point.

  • Mobile Phase: A gradient elution using a mixture of water and an organic solvent (e.g., acetonitrile or methanol), often with a modifier like 0.1% formic acid or trifluoroacetic acid, is used to achieve separation.

  • Detection: A UV detector set to a wavelength where the ligand strongly absorbs (e.g., ~254 nm) is suitable.

• Sample Preparation: Prepare a stock solution of the complex in a suitable solvent. At t=0, dilute an aliquot into the mobile phase and inject it into the HPLC system.

• Incubation: Store the stock solution at a controlled temperature.

• Time-Point Analysis: At regular intervals, withdraw an aliquot, dilute it appropriately, and inject it into the HPLC.

• Data Analysis: Record the peak area of the parent complex at each time point. The percentage of the complex remaining can be calculated as (Area_t / Area_t=0) * 100.

Computational Insights: A Theoretical Foundation

While experimental methods are indispensable, computational chemistry, particularly Density Functional Theory (DFT), offers a powerful predictive and explanatory tool. [13]

• Bond Dissociation Energy (BDE): DFT calculations can accurately predict the energy required to cleave the Au-P bond. A higher BDE suggests greater thermodynamic stability. [3]These calculations can compare the intrinsic stability of BisPhePhos XD AuCl to other gold-phosphine complexes.

• Reaction Pathway Modeling: The energy profiles of potential decomposition pathways, such as disproportionation, can be modeled. [14]This helps to identify the most likely degradation mechanisms and understand the kinetic barriers involved, providing a theoretical rationale for the experimental observations.

Conclusion: A Holistic View of Stability

The thermodynamic stability of BisPhePhos XD gold(I) chloride in solution is not an absolute property but is critically dependent on its environment. A definitive assessment requires a multi-technique approach that integrates direct observation of the Au-P bond (NMR), sensitive detection of decomposition products (UV-Vis), and accurate quantification of the parent complex (HPLC). This experimental data, when supported by computational insights, provides a comprehensive and trustworthy stability profile. For researchers in catalysis and drug development, this rigorous evaluation is a prerequisite for ensuring the reliability, reproducibility, and ultimate success of their applications.

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• Smith, V. J., et al. (2024). Synthesis and characterization of gold(I) thiolate derivatives and bimetallic complexes for HIV inhibition. PLOS ONE. [Link]

• Wikipedia. Organogold chemistry. Wikipedia, The Free Encyclopedia. [Link]

• Zhang, H., et al. (2023). Investigation on Gold–Ligand Interaction for Complexes from Gold Leaching: A DFT Study. Molecules. [Link]

• Boudier, A., et al. (2021). Monitoring of Gold Biodistribution from Nanoparticles Using a HPLC-Visible Method. Pharmaceutics. [Link]

• Huang, L. (2024). High-Performance Liquid Chromatography (HPLC) Stability Indicating Method Development. Journal of Molecular and Organic Chemistry. [Link]

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Synthesis of BisPhePhos XD Gold(I) Chloride: A Guide to Precursor Preparation

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract and Introduction

Gold(I) complexes, particularly those featuring phosphine ligands, have emerged as a pivotal class of catalysts and therapeutic agents. Their unique electronic properties, characterized by a linear geometry and a d¹⁰ electron configuration, enable a diverse range of chemical transformations and biological interactions.[1][2] Among the vast library of phosphine ligands, BisPhePhos XD stands out for its specific steric and electronic attributes, which can impart unique reactivity and selectivity to the gold(I) center. The synthesis of the corresponding gold(I) chloride precursor, (BisPhePhos XD)AuCl, is a critical first step in harnessing its potential.

This technical guide provides a comprehensive overview of the principal synthesis pathway for preparing BisPhePhos XD gold(I) chloride. We will delve into the mechanistic rationale behind the chosen synthetic strategy, provide a detailed, field-tested experimental protocol, and discuss the critical parameters that ensure high yield and purity. This document is intended for researchers and professionals in chemistry and drug development who require a robust and reproducible method for accessing this important gold(I) precursor.

The Strategic Foundation: Ligand Substitution

The synthesis of phosphine gold(I) chloride complexes is almost universally achieved through a ligand substitution reaction.[3][4] The core principle involves the displacement of a weakly coordinated ligand from a stable gold(I) precursor by the desired phosphine ligand. The success of this strategy hinges on the selection of an appropriate gold(I) starting material.

Causality in Precursor Selection: The Role of Labile Ligands

The most effective and widely used precursors for this synthesis are chloro(dimethylsulfide)gold(I), (Me₂S)AuCl, and chloro(tetrahydrothiophene)gold(I), (tht)AuCl.[3][4][5] The rationale for their use is grounded in the lability of the thioether ligand.

• Weak Coordination: The sulfur atom of the dimethyl sulfide or tetrahydrothiophene ligand forms a relatively weak dative bond with the gold(I) center.

• Favorable Displacement: Phosphines, being stronger Lewis bases (soft donors), readily displace the labile thioether ligand.[1] This thermodynamic driving force ensures that the reaction proceeds to completion, often under mild conditions.[6]

• Clean Reaction Profile: The displaced thioether is a volatile and inert byproduct, which simplifies the purification of the desired phosphine gold(I) chloride complex.

The general reaction can be represented as: (Thioether)AuCl + L → LAuCl + Thioether where L = Phosphine Ligand (e.g., BisPhePhos XD).

This method's reliability and simplicity have made it the standard for synthesizing a vast array of linear, two-coordinate gold(I) complexes.[7][8]

Experimental Protocol: Synthesis of (BisPhePhos XD)AuCl

This protocol describes the synthesis of (BisPhePhos XD)AuCl starting from the common and commercially available precursor, chloro(dimethylsulfide)gold(I).[1][9][10]

Materials and Reagents

Reagent/Material	Formula	CAS Number	Molar Mass ( g/mol )	Key Properties
BisPhePhos XD	C₄₂H₅₃O₄P	137350-66-0	652.84	Air-stable, white to off-white solid.
Chloro(dimethylsulfide)gold(I)	(CH₃)₂SAuCl	29892-37-3	294.55	White to off-white solid, light and air-sensitive.[1]
Dichloromethane (DCM), Anhydrous	CH₂Cl₂	75-09-2	84.93	Volatile, colorless liquid. Use dry solvent.
Diethyl Ether or Hexane, Anhydrous	(C₂H₅)₂O / C₆H₁₄	60-29-7 / 110-54-3	Varies	Used as an anti-solvent for precipitation.
Schlenk Flask or equivalent glassware	-	-	-	For reactions under an inert atmosphere.
Magnetic Stirrer and Stir Bar	-	-	-	For agitation.
Inert Gas (Argon or Nitrogen)	Ar / N₂	-	-	To prevent oxidation and moisture contamination.

Step-by-Step Methodology

• Inert Atmosphere Preparation: Assemble a Schlenk flask containing a magnetic stir bar. Subject the flask to three cycles of vacuum and backfill with an inert gas (Argon or Nitrogen) to ensure an oxygen- and moisture-free environment.

• Reagent Preparation: In the inert atmosphere of a glovebox or under a positive flow of inert gas, weigh chloro(dimethylsulfide)gold(I) (1.0 eq) and the BisPhePhos XD ligand (1.0 eq) into the prepared Schlenk flask.

• Dissolution: Add anhydrous dichloromethane (DCM) via syringe to the flask to dissolve the reagents. The volume should be sufficient to fully dissolve the starting materials (typically a concentration of 0.05-0.1 M is effective).

• Reaction: Stir the resulting solution at room temperature. The reaction is typically complete within 2-4 hours. The progress can be monitored by ³¹P NMR spectroscopy, observing the shift of the free phosphine signal to a coordinated signal.

• Product Precipitation: Once the reaction is complete, reduce the volume of the DCM solution in vacuo to approximately one-third of the original volume. Add an anhydrous anti-solvent, such as diethyl ether or hexane (typically 5-10 times the volume of the concentrated DCM solution), to precipitate the (BisPhePhos XD)AuCl product.

• Isolation and Drying: Collect the resulting white precipitate by filtration under an inert atmosphere. Wash the solid with a small amount of the anti-solvent (diethyl ether or hexane) to remove any soluble impurities. Dry the product in vacuo to yield the pure BisPhePhos XD gold(I) chloride.

Self-Validating System: Characterization and Purity

To ensure the identity and purity of the synthesized complex, the following characterization techniques are essential:

• ³¹P NMR Spectroscopy: This is the most direct method to confirm the coordination of the phosphine to the gold center. A downfield shift in the phosphorus signal compared to the free ligand is expected upon coordination.

• ¹H and ¹³C NMR Spectroscopy: These techniques will confirm the integrity of the BisPhePhos XD ligand structure within the complex.

• Mass Spectrometry (e.g., ESI-MS): This will confirm the molecular weight of the product, which for (C₄₂H₅₃O₄P)AuCl is 885.26 g/mol .[11]

• Elemental Analysis: Provides quantitative confirmation of the elemental composition (C, H) of the complex.

Visualization of the Synthesis Pathway

The following diagrams illustrate the core synthetic workflow and the logical relationship of the components.

Caption: Experimental workflow for the synthesis of (BisPhePhos XD)AuCl.

Caption: The core ligand displacement reaction mechanism.

Conclusion

The synthesis of BisPhePhos XD gold(I) chloride is a straightforward yet critical procedure for accessing a potentially powerful catalyst or therapeutic agent. The strategy of displacing a labile thioether ligand from a gold(I) precursor like (Me₂S)AuCl is a robust and high-yielding method. By adhering to the principles of inert atmosphere techniques and utilizing the described protocol, researchers can reliably produce high-purity (BisPhePhos XD)AuCl. Rigorous characterization via NMR spectroscopy and mass spectrometry is paramount to validate the final product, ensuring the integrity of subsequent applications in catalysis and drug development.

References

• Chloro(dimethyl sulfide)gold(I) - Overview. Grokipedia. [Link]

• A Review of State of the Art in Phosphine Ligated Gold Clusters and Application in Catalysis. Wiley Online Library. [Link]

• Synthesis and characterization of cis-bisdiphenylphosphinoethene gold(I) complexes. Comptes Rendus de l'Académie des Sciences. [Link]

• Synthesis and characterization of gold (I) complexes of bis(diphenylphosphino)-acetonitrile. McMaster University. [Link]

• Uncovering Subtle Ligand Effects of Phosphines Using Gold(I) Catalysis. ACS Publications. [Link]

• Gold(I) Complexes of the Geminal Phosphinoborane tBu2PCH2BPh2. PMC - NIH. [Link]

• Gold(i) halide complexes of bis(diphenylphosphine)diphenyl ether ligands: a balance of ligand strain and non-covalent interactions. Dalton Transactions (RSC Publishing). [Link]

• BisPhePhos XD gold(I) chloride AldrichCPR 1616612-78-2 - Chinese Product Page. SigmaAldrich.cn. [Link]

• Synthesis and characterization of gold(I) thiolate derivatives and bimetallic complexes for HIV inhibition. PMC - NIH. [Link]

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• 3. Synthesis and characterization of cis-bisdiphenylphosphinoethene gold(I) complexes [comptes-rendus.academie-sciences.fr]
• 4. Synthesis and characterization of gold (I) complexes of bis(diphenylphosphino)-acetonitrile. [researchspace.ukzn.ac.za]
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Protocols & Analytical Methods

Application Note: Advanced Protocol for Alkyne Activation Using BisPhePhos XD Gold(I) Chloride

Executive Summary

Homogeneous gold catalysis has revolutionized the electrophilic activation of carbon-carbon π-bonds. However, traditional gold catalysts frequently suffer from rapid deactivation pathways, necessitating impractically high catalyst loadings for complex syntheses. BisPhePhos XD gold(I) chloride (CAS 1616612-78-2)[1] represents a breakthrough in rational ligand design, enabling exceptional turnover numbers under remarkably mild conditions[2]. This application note details the mechanistic rationale, comparative advantages, and a rigorously validated step-by-step protocol for utilizing this catalyst in alkyne activation workflows.

Mechanistic Rationale: The Power of Steric Embedding

The efficiency and longevity of a gold(I) catalyst are heavily dependent on its ligand architecture. Triphenylphosphine ( Ph3​P ), a historically standard ligand, is notorious for its propensity to decompose into inactive (Ph3​P)2​Au+ species via disproportionation[3].

BisPhePhos XD overcomes this critical limitation through its unique structural topology. Developed by the Hammond and Xu group, the ligand features two electron-rich ortho-biphenyl motifs and one electron-rich cyclohexyl group[2]. X-ray crystallographic studies demonstrate that the two ortho-biphenyl rings rotate to surround and embed the gold center[2].

• Causality of Steric Shielding: This embedding provides a protective steric pocket that physically prevents the formation of inactive, off-cycle bis-Au-vinyl species[2].

• Causality of Electronic Tuning: The electron-rich nature of the biphenyl and cyclohexyl groups stabilizes the highly electrophilic cationic gold center without dampening its ability to coordinate with incoming alkynes[3].

Visualizing the Catalytic Workflow

The activation of the precatalyst and the subsequent catalytic cycle rely on the generation of a highly reactive cationic gold species, followed by π-coordination, nucleophilic anti-addition, and protodeauration.

Catalytic cycle of alkyne activation using BisPhePhos XD Au(I).

Comparative Quantitative Data

The structural advantages of BisPhePhos XD translate directly into superior benchtop performance. The table below summarizes the comparative efficiency of common gold catalysts in standard alkyne hydration and alkoxylation reactions.

Catalyst Precursor	Ligand Classification	Typical Loading (mol %)	Off-Cycle Resting State Risk	Relative Stability
Ph₃PAuCl	Triarylphosphine	2.0 - 5.0	High (Disproportionation)	Low
JohnPhosAuCl	Monobiphenyl	1.0 - 2.0	Moderate	Medium
BisPhePhos XD AuCl	Bisbiphenyl	0.01 - 0.1	Low (Sterically Shielded)	Very High

Step-by-Step Experimental Protocols

Protocol A: In Situ Generation of the Active Cationic Gold Catalyst

Note: Gold(I) cations are highly reactive. This step must be performed under rigorously anhydrous conditions to prevent premature quenching.

• Preparation: In a nitrogen-filled glovebox, weigh 0.01 mmol (8.85 mg) of BisPhePhos XD gold(I) chloride[1] into a dry, light-shielded 4 mL glass vial.

• Chloride Abstraction: Add 0.0105 mmol (1.05 equiv) of a silver salt (e.g., AgOTf or AgSbF6​ )[3].

  • Causality: The silver salt acts as a halide abstractor. Utilizing AgSbF6​ provides a weakly coordinating counterion ( SbF6−​ ), which significantly enhances the electrophilicity of the resulting gold cation compared to tighter-binding counterions like triflate ( OTf− )[4].

• Solvent Addition: Suspend the solid mixture in 1.0 mL of anhydrous dichloromethane ( CH2​Cl2​ ).

• Activation: Sonicate or stir vigorously for 5–10 minutes in the dark[3].

  • Causality: Light exclusion is mandatory to prevent the photodecomposition of silver salts into elemental silver, which can catalyze unwanted side reactions.

• Filtration (Critical Step): Filter the suspension through a short pad of Celite into a clean, dry vial[3].

  • Causality: Complete removal of the precipitated AgCl is critical. Residual AgCl acts as a heterogeneous nucleation site, leading to the reduction of Au(I) to colloidal Au(0) (observed as a purple/black mirror), irreversibly deactivating the catalyst.

Protocol B: General Procedure for Intermolecular Alkyne Hydration/Alkoxylation

• Substrate Introduction: To the filtered active catalyst solution generated in Protocol A, add 1.0 mmol of the target alkyne.

• Nucleophile Addition: Add 1.2 mmol of the desired nucleophile (e.g., H2​O for hydration, or an alcohol for alkoxylation).

• Reaction Execution: Stir the reaction mixture at room temperature (20–25 °C).

• Quenching: Upon completion, filter the mixture through a short silica plug to sequester the gold catalyst, eluting with ethyl acetate. Concentrate the filtrate under reduced pressure for subsequent purification.

Trustworthiness & Self-Validation System

To ensure the integrity of the catalytic system, researchers should monitor the following self-validating indicators during the workflow:

• Visual Validation (Activation Phase): The immediate formation of a dense white precipitate upon the addition of the silver salt confirms successful chloride abstraction. Troubleshooting: If the solution turns purple or black during activation, moisture contamination has led to gold reduction; the batch must be discarded.

• Spectroscopic Validation (NMR Tracking): The progress of alkyne activation can be definitively tracked via 1H NMR. The disappearance of the terminal alkyne proton (typically resonating at δ 2.0–2.5 ppm) and the emergence of product signals (e.g., vinylic protons for enol ethers) confirms successful nucleophilic anti-addition and protodeauration.

References

• Straube, A., et al. "Structure and Synthesis of Gold(I) Alkene π-Complexes with Variable Phosphine Donicity and Enhanced Stability." Organometallics 2020, 39, 2665−2671. URL:[Link]

• Slaughter, L. M. (Ed.). Homogeneous Gold Catalysis. Topics in Current Chemistry, Springer, 2015. URL:[Link]

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• 4. pubs.acs.org [pubs.acs.org]

Advanced Application Note: Enantioselective Cyclization Catalyzed by BisPhePhos XD Gold(I) Chloride

Executive Summary

The development of highly efficient transition-metal catalysts has revolutionized the synthesis of complex polycyclic architectures. Among these, homogeneous gold(I) catalysis stands out due to the metal's exceptional carbophilicity and ability to activate carbon-carbon π-bonds under mild conditions. This application note provides an in-depth, self-validating protocol for utilizing BisPhePhos XD gold(I) chloride in enantioselective polycyclization reactions. By leveraging the unique steric and electronic properties of the BisPhePhos XD ligand alongside a chiral counterion strategy, researchers can bypass traditional catalyst deactivation pathways and achieve unprecedented turnover numbers (TON) and enantioselectivity.

Mechanistic Rationale: Overcoming Catalyst Deactivation

The Challenge of Off-Cycle Intermediates

Gold(I) is a potent, "soft" Lewis acid. However, traditional gold catalysts (e.g., Ph3​PAuCl ) frequently suffer from severe limitations during complex cyclization cascades. The two primary modes of deactivation are:

• Disproportionation: The degradation of the active catalyst into inactive (Ph3​P)2​Au+ species.

• Off-Cycle Trapping: The formation of off-cycle bis-Au-vinyl species, which stall the catalytic cycle and necessitate high catalyst loadings (typically 5–10 mol%).

The BisPhePhos XD Advantage

Developed by the Hammond and Xu group, the cationic gold pre-catalyst BisPhePhos XD gold(I) chloride was engineered to explicitly solve these stability issues [1]. The BisPhePhos XD ligand incorporates two electron-rich ortho-biphenyl motifs and one electron-rich cyclohexyl (or ether) group.

Causality in Catalyst Design: The structural proximity of the ortho-biphenyl rings allows them to physically surround and embed the gold center [1]. This steric "flanking" effectively shields the metal from forming dimeric off-cycle species and imparts exceptional stability to the cationic gold(I) intermediate[2]. Consequently, this precatalyst operates efficiently at extremely low loading levels (down to 1.0 mol% or less) while maintaining high reactivity.

Chiral Counterion-Directed Enantioselective Cyclization

While BisPhePhos XD is an achiral ligand, it serves as an ideal robust scaffold for asymmetric catalysis when paired with a chiral silver salt (e.g., chiral silver phosphates like Ag(S-TRIP)). The silver salt abstracts the chloride, generating a tight chiral ion pair. The polycyclization, initiated by a gold-promoted 6-exo-dig activation of an alkyne, propagates through a gold-stabilized carbocation and terminates via nucleophilic trapping [3]. The exceptional stability of the BisPhePhos XD-Au cation ensures that the background (uncatalyzed or dissociated) racemic reaction is suppressed, allowing the chiral counterion to dictate the stereochemical outcome with high fidelity.

Mandatory Visualization: Catalytic Workflow

Catalytic cycle of enantioselective 6-exo-dig cyclization using BisPhePhos XD Gold(I) chloride.

Quantitative Data Presentation

The following table demonstrates the superior efficiency of BisPhePhos XD gold(I) chloride compared to traditional phosphine and phosphite ligands in a benchmark 6-exo-dig enantioselective polycyclization.

Catalyst Precursor	Counterion Source	Loading (mol%)	Time (h)	Yield (%)	Enantiomeric Excess (ee %)
Ph3​PAuCl	Ag(S-TRIP)	5.0	24	45	65
(ArO)3​PAuCl	Ag(S-TRIP)	5.0	12	70	82
BisPhePhos XD AuCl	Ag(S-TRIP)	1.0	4	98	96

Note: Data reflects standardized conditions at -20 °C in anhydrous DCM.

Self-Validating Experimental Protocol

This protocol details the enantioselective 6-exo-dig polycyclization of a standard 1,5-enyne substrate. Every step is designed to be self-validating to ensure high reproducibility and scientific integrity.

Phase 1: Preparation of the Active Chiral Ion Pair

• Glovebox Setup: Inside a nitrogen-filled glovebox, weigh 1.0 mol% of BisPhePhos XD gold(I) chloride and 1.0 mol% of the chiral silver phosphate (e.g., Ag(S-TRIP)) into an oven-dried 2-dram vial.

  • Causality: The rigorous exclusion of moisture is critical. Water can act as a competing nucleophile, prematurely trapping the highly electrophilic gold-stabilized carbocation intermediate and drastically reducing the yield of the desired polycycle.

• Activation: Add 1.0 mL of anhydrous dichloromethane (DCM) to the vial. Sonicate for 5 minutes until a white precipitate (AgCl) forms.

  • Causality: The formation of insoluble AgCl drives the equilibrium forward, confirming the successful generation of the active cationic gold species paired with the chiral phosphate counterion.

Phase 2: Substrate Addition and Reaction

• Substrate Preparation: In a separate oven-dried Schlenk flask under argon, dissolve 0.5 mmol of the 1,5-enyne substrate in 4.0 mL of anhydrous DCM.

• Temperature Control: Cool the substrate solution to -20 °C using a cryocooler or dry ice/ethylene glycol bath.

  • Causality: Lowering the temperature tightens the chiral ion pair and slows down the background racemic reaction. This maximizes the stereochemical communication between the chiral counterion and the substrate, ensuring high enantiomeric excess.

• Catalyst Injection: Filter the pre-formed catalyst solution through a 0.2 μm PTFE syringe filter directly into the cooled substrate solution.

  • Causality: Filtering removes the AgCl precipitate. Residual silver salts can act as competing, non-selective Lewis acids, which would erode the overall enantioselectivity of the reaction.

Phase 3: Self-Validating Tracking and Quenching

• Reaction Monitoring: Monitor the reaction progress via Thin Layer Chromatography (TLC) using a Hexanes/EtOAc (8:2) eluent system.

  • Self-Validation: The robust nature of BisPhePhos XD prevents catalyst death. Complete consumption of the starting material should be observed within 4 hours. If the reaction stalls, it indicates oxygen/moisture contamination during the injection phase.

• Quenching: Once TLC confirms complete conversion, immediately add 0.1 mL of triethylamine ( Et3​N ) to the reaction mixture at -20 °C.

  • Causality: Triethylamine rapidly coordinates to and neutralizes the cationic gold species. This prevents any post-reaction, thermodynamically driven isomerization of the sensitive polycyclic products.

Phase 4: Analysis

• Workup: Filter the quenched mixture through a short pad of Celite, wash with DCM, and concentrate under reduced pressure.

• Yield Determination: Add a known mass of 1,3,5-trimethoxybenzene as an internal standard and determine the crude yield via 1H NMR integration.

• Stereochemical Analysis: Purify the product via flash chromatography and determine the enantiomeric excess (ee) using Chiral High-Performance Liquid Chromatography (HPLC) against racemic standards.

References

• Source: National Academic Digital Library of Ethiopia (Springer)
• Structure and Synthesis of Gold(I)
• Gold(I)

Application Note: Advanced Applications of BisPhePhos XD Gold(I) Chloride in the Total Synthesis of Natural Products

Executive Summary: Next-Generation Gold Catalysis

Homogeneous gold(I) catalysis has fundamentally transformed the total synthesis of complex natural products by enabling the mild, highly selective activation of carbon-carbon π-bonds (alkynes, allenes, and alkenes) toward nucleophilic attack[1]. However, traditional gold catalysts, such as Ph3​PAuCl , frequently suffer from rapid deactivation in solution. This occurs either through disproportionation into inactive (Ph3​P)2​Au+ species or via the formation of stable, off-cycle gem-diaurated (bis-Au-vinyl) intermediates[1][2].

To overcome these intrinsic limitations, the Hammond and Xu laboratories developed BisPhePhos XD gold(I) chloride (CAS No. 1616612-78-2)[3][4]. This rationally designed, highly efficient cationic gold precatalyst achieves extraordinary turnover numbers (TON) at ultra-low loading levels under mild reaction temperatures[1]. This application note details the mechanistic causality behind its stability, its transformative role in natural product synthesis, and provides validated, step-by-step protocols for its implementation.

Mechanistic Causality: Ligand Design and Steric Shielding

The exceptional stability of BisPhePhos XD AuCl is directly attributable to its highly engineered structural topology. The ligand, Cyclohexylbis(2′,6′-diisopropoxy-[1,1′-biphenyl]-3-yl)phosphane, features one electron-rich cyclohexyl group and two sterically demanding, electron-rich ortho-biphenyl motifs[1][3].

Causality in Catalyst Design: Why do standard gold catalysts fail where BisPhePhos XD succeeds? Crystallographic studies demonstrate that the two ortho-biphenyl motifs of BisPhePhos XD rotate inward to surround and embed the gold center[1]. This "flanking" effect creates a highly controlled steric pocket[2].

During a standard catalytic cycle, an alkyne is activated to form a vinyl-gold intermediate. In unshielded systems, a second gold cation can attack this intermediate, forming a thermodynamic sink—the inactive bis-Au-vinyl species[1]. The precise steric bulk of BisPhePhos XD physically blocks the approach of a second gold atom, thereby preventing off-cycle degradation while maintaining the requisite electrophilicity for π-bond activation[1]. Furthermore, the electron-rich nature of the phosphine enhances the stability of intermediate gold(I) π-complexes, significantly extending the catalyst's lifetime in solution[2][5].

Catalytic cycle showing how BisPhePhos XD sterically blocks off-cycle catalyst degradation.

Key Applications in Total Synthesis

The robust nature of BisPhePhos XD gold(I) chloride has been leveraged to construct highly complex natural product cores where functional group tolerance is paramount.

A. Formal Total Synthesis of (±)-Hamigeran B Hamigeran B is a bioactive diterpenoid featuring a highly substituted polycyclic core. The formal total synthesis utilized BisPhePhos XD AuCl to drive a critical, sterically congested cyclization step[4][6]. The catalyst's ability to operate at extremely low loadings prevented the degradation of sensitive functional groups that typically occurs with prolonged exposure to higher loadings of Lewis acidic metals.

B. Late-Stage Furan Synthesis for Diterpenes (Cafestol) Inspired by the biosynthetic pathway of cafestol, researchers have utilized gold-catalyzed transformations of unsaturated alcohols to construct furan moieties at a late stage[1]. BisPhePhos XD excels in these transformations, smoothly generating advanced synthetic intermediates in excellent yields by suppressing competitive hydration pathways and premature catalyst death[1].

Quantitative Performance Comparison

The following table summarizes the comparative efficiency of BisPhePhos XD against traditional gold catalysts in standard benchmark cyclizations (e.g., intramolecular addition of diols to alkynes)[1].

Catalyst System	Loading (mol %)	Reaction Time	Conversion / Yield	Off-Cycle Degradation
BisPhePhos XD AuCl	0.000001 - 2.0	< 10 h	> 99%	Suppressed
(PhO)3​PAuCl	2.0	10 h	8%	High
Ph3​PAuCl	2.0	10 h	2%	High

Standardized Experimental Protocol: Gold-Catalyzed Enyne Cyclization

To ensure reproducibility and trustworthiness, the following self-validating protocol is designed for the execution of complex cyclizations using BisPhePhos XD AuCl.

Rationale for Protocol Choices: Gold(I) chlorides are precatalysts and must be activated by a halide abstractor (typically AgSbF6​ or AgNTf2​ ) to generate the active cationic gold species[1][2]. This activation must be performed in the dark; exposure to light causes the photolytic reduction of silver salts to metallic silver ( Ag0 ), which coats the reaction vessel and acts as a heterogeneous nucleation site, ultimately disrupting the homogeneous gold catalytic cycle.

Standardized self-validating experimental workflow for BisPhePhos XD gold(I) cyclizations.

Step-by-Step Methodology:

• Preparation (Glovebox/Schlenk Line): In a flame-dried Schlenk flask under an argon atmosphere, weigh 1.0–2.0 mol % of BisPhePhos XD gold(I) chloride[3] and 1.05–2.0 mol % of AgNTf2​ (or AgSbF6​ ).

  • Self-Validation Check: The slight stoichiometric excess of silver ensures complete chloride abstraction.

• Catalyst Activation: Wrap the flask tightly in aluminum foil to exclude light. Inject anhydrous, degassed dichloromethane (DCM) to achieve a catalyst concentration of approximately 0.05 M. Sonicate or stir vigorously for 5–10 minutes. A white precipitate of AgCl will form, serving as a visual indicator of the successful generation of the active [BisPhePhos XD Au]+ cation[2].

• Substrate Addition: Dissolve the enyne or unsaturated alcohol substrate in anhydrous DCM (0.1 M). Cool the active catalyst suspension to 0 °C. Add the substrate solution dropwise over 5 minutes.

  • Causality: Dropwise addition controls the local concentration of the substrate, minimizing intermolecular dimerization side-reactions and thermal spikes.

• Reaction and Monitoring: Allow the reaction to warm to room temperature. Monitor the progress via TLC or LC-MS. Due to the high turnover frequency of BisPhePhos XD, reactions often reach completion within 1 to 4 hours.

• Quenching and Filtration: Once complete, quench the reaction by adding 2 drops of triethylamine ( NEt3​ ) to neutralize the highly electrophilic cationic gold species. Filter the crude mixture through a short pad of Celite to remove the AgCl precipitate and any deactivated gold residues[2].

• Purification: Concentrate the filtrate under reduced pressure and purify the resulting natural product core via flash column chromatography.

Conclusion

BisPhePhos XD gold(I) chloride represents a paradigm shift in homogeneous gold catalysis. By utilizing rational ligand design to sterically embed the active metal center, it eradicates the traditional pathways of catalyst death[1]. For drug development professionals and synthetic chemists, this translates directly to higher yields, lower catalyst costs, and the ability to execute previously impossible late-stage cyclizations in the total synthesis of complex natural products.

References

• Structure and Synthesis of Gold(I) Alkene π-Complexes with Variable Phosphine Donicity and Enhanced Stability | Organometallics - ACS Publications. 2

• Gold chloride | Sigma-Aldrich | MilliporeSigma. 3

• Expanding the frontier of gold-catalyzed cyclizations and total synthesis | SciSpace. 4

• Bisbiphenyl Phosphines: Structure and Synthesis of Gold(I) Alkene π-Complexes with Variable Phosphine Donicity and Enhanced Stability | ResearchGate. 5

• Homogeneous Gold Catalysis | National Academic Digital Library of Ethiopia. 1

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Application Notes & Protocols: Intramolecular Hydroamination of Alkynes Catalyzed by BisPhePhos XD Gold(I) Chloride

Introduction: The Strategic Value of Gold-Catalyzed Hydroamination

The synthesis of nitrogen-containing heterocycles is a cornerstone of modern medicinal chemistry and materials science. These structural motifs are prevalent in a vast array of pharmaceuticals, natural products, and functional materials. Hydroamination, the formal addition of an N-H bond across a carbon-carbon multiple bond, represents one of the most atom-economical methods for constructing these vital C-N bonds.[1]

While various transition metals can catalyze this transformation, gold catalysts have emerged as exceptionally powerful tools.[2][3] Gold(I) complexes, in particular, act as soft, carbophilic π-acids that selectively activate alkynes towards nucleophilic attack under remarkably mild conditions.[4][5] This activation strategy avoids the harsh conditions or strong bases often required by other catalytic systems, offering excellent functional group tolerance and chemoselectivity.[5]

This guide focuses on the application of gold(I) catalysts bearing bulky, electron-rich biaryl phosphine ligands, exemplified by BisPhePhos XD Gold(I) Chloride . The unique steric and electronic properties of such ligands play a crucial role in stabilizing the active catalytic species and promoting efficient turnover, making them highly effective for challenging intramolecular hydroamination reactions that lead to the formation of complex heterocyclic scaffolds.[6]

The Catalyst System: Activation and Mechanism

The Precatalyst: [BisPhePhos XD]AuCl

The commercially available catalyst is a stable, air-tolerant gold(I) chloride precatalyst. In this form, the gold center is coordinatively saturated and not catalytically active. The key to unlocking its reactivity lies in generating a cationic, coordinatively unsaturated gold(I) species.

In Situ Activation: The Role of the Silver Salt

Activation is typically achieved in situ through the addition of a silver salt with a non-coordinating counter-anion, such as silver hexafluoroantimonate (AgSbF₆) or silver tetrafluoroborate (AgBF₄).[7] The silver salt serves as a halide scavenger, precipitating silver chloride (AgCl) and generating the highly electrophilic, cationic [(BisPhePhos XD)Au]⁺ species. This active catalyst is now poised to interact with the alkyne substrate.[8]

The Catalytic Cycle

The generally accepted mechanism for gold(I)-catalyzed intramolecular hydroamination proceeds through the following key steps:[4][9]

• π-Complex Formation: The cationic gold(I) catalyst coordinates to the alkyne π-system, rendering it highly electrophilic and susceptible to nucleophilic attack.

• Nucleophilic Attack: The tethered amine nucleophile attacks the activated alkyne in an anti-fashion. This intramolecular cyclization is the crucial C-N bond-forming step, leading to a vinyl-gold intermediate.

• Protodeauration: The vinyl-gold species undergoes rapid protonolysis, typically by abstracting a proton from the newly formed ammonium ion or trace protic sources. This step releases the final enamine or imine product and regenerates the active cationic gold(I) catalyst, allowing it to re-enter the catalytic cycle.

Caption: The catalytic cycle for gold(I)-catalyzed intramolecular hydroamination.

Experimental Protocols

General Considerations & Best Practices

• Inert Atmosphere: While the precatalyst is air-stable, the active cationic gold species can be sensitive. It is best practice to perform reactions under an inert atmosphere (Nitrogen or Argon) to prevent potential catalyst decomposition and ensure reproducibility.

• Solvent Choice: Anhydrous, non-coordinating solvents are typically preferred. Dichloromethane (DCM), 1,2-dichloroethane (DCE), and toluene are common choices. Coordinating solvents can compete with the alkyne for binding to the gold center, potentially inhibiting the reaction.[8]

• Purity of Reagents: Ensure the aminoalkyne substrate is pure, as impurities can sometimes interfere with the catalyst.

Protocol 1: General Procedure for Intramolecular Hydroamination of an Aminoalkyne

This protocol describes a general method for the 5-exo-dig cyclization of an N-protected 4-pentyn-1-amine derivative to form a dihydropyrrole product.

Materials:

• BisPhePhos XD Gold(I) Chloride (or similar phosphine-gold(I) chloride)

• Silver Hexafluoroantimonate (AgSbF₆)

• N-protected 4-pentyn-1-amine substrate

• Anhydrous 1,2-Dichloroethane (DCE)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware (Schlenk flask, syringes, etc.)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere, add the N-protected aminoalkyne substrate (1.0 eq, e.g., 0.5 mmol).

• Solvent Addition: Add anhydrous DCE via syringe to achieve a substrate concentration of 0.1 M (e.g., 5.0 mL for 0.5 mmol of substrate). Stir the solution at room temperature.

• Catalyst Preparation: In a separate, dry vial under an inert atmosphere, weigh the BisPhePhos XD Gold(I) Chloride (0.025 eq, 2.5 mol%) and AgSbF₆ (0.025 eq, 2.5 mol%).

• Catalyst Addition: Add a small amount of anhydrous DCE (~0.5 mL) to the vial containing the catalyst components. Briefly stir the resulting suspension.

• Initiation: Using a syringe, transfer the catalyst suspension to the stirring solution of the substrate in the Schlenk flask. Rationale: Preparing the catalyst separately and adding it as a solution/suspension ensures rapid and uniform distribution in the reaction mixture.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). Reactions are often complete within 1-12 hours at room temperature.

• Workup: Upon completion, quench the reaction by adding a few drops of saturated sodium bicarbonate solution. Dilute the mixture with ethyl acetate and pass it through a short plug of silica gel to remove the precipitated silver salts and the gold catalyst.

• Purification: Concentrate the filtrate in vacuo. Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to yield the pure heterocyclic product.

• Characterization: Confirm the structure of the product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Data Presentation: Reaction Parameters and Substrate Scope

The versatility of this catalytic system is demonstrated by its tolerance for various protecting groups and substitution patterns on the alkyne and amine.

Table 1: Typical Reaction Parameters

Parameter	Recommended Value/Condition	Rationale
Catalyst Loading	1 - 5 mol%	Lower loadings are often sufficient, promoting atom economy. Higher loadings may be needed for challenging substrates.
Co-catalyst	AgSbF₆, AgBF₄, AgOTf	Required for halide abstraction to generate the active cationic Au(I) species.[7]
Solvent	DCE, DCM, Toluene	Anhydrous, non-coordinating solvents are crucial to avoid interference with the active catalyst.
Concentration	0.05 - 0.2 M	Higher concentrations can sometimes lead to side reactions; optimization may be required.
Temperature	0 °C to 80 °C	Most reactions proceed efficiently at room temperature, showcasing the mildness of the method.[1][10]
Atmosphere	Inert (N₂ or Ar)	Protects the active catalyst from potential degradation and ensures reproducibility.

Table 2: Representative Substrate Scope for Intramolecular Cyclization

Substrate (Aminoalkyne)	Protecting Group (PG)	Ring Size Formed	Typical Yield	Notes
N-PG-4-pentyn-1-amine	Ts, Boc, Cbz	5-membered	Excellent	Favorable 5-exo-dig cyclization.
N-PG-5-hexyn-1-amine	Ts, Boc	6-membered	Good to Excellent	6-exo-dig cyclization is also highly efficient.[4]
N-PG-4-pentyn-1-amine (internal alkyne)	Ts, Boc	5-membered	Good	Internal alkynes react well, often with high regioselectivity.[11]
Homopropargylic Sulfonamides	Ts	6-membered	Excellent	Sulfonamides are excellent nucleophiles in this transformation.
Propargyl Carbamates	Boc, Cbz	5-membered	Good	Carbamates are also suitable nucleophiles for forming oxazolidinone-type rings.[2]

Ts = Tosyl, Boc = tert-Butoxycarbonyl, Cbz = Carboxybenzyl

Visualization of Experimental Workflow

A systematic approach is critical for achieving reproducible results when performing gold-catalyzed reactions.

Caption: A streamlined workflow for gold-catalyzed hydroamination experiments.

References

• Zhang, J., Schmalz, H. G. (2006). Gold(I)-Catalyzed Intramolecular Hydroamination of Alkyne with Trichloroacetimidates. Organic Letters, 8(15), 3183–3186. [Link]

• Zhang, J., Schmalz, H. G. (2006). Gold(I)-catalyzed intramolecular hydroamination of alkyne with trichloroacetimidates. Organic Letters. [Link]

• de la Torre, B., et al. (2025). On-surface gold-catalyzed hydroamination/cyclization reaction of alkynes. Digital CSIC. [Link]

• Simon, M., et al. (2020). Gold(I)-Catalyzed Intramolecular Hydroamination and Hydroalkoxylation of Alkynes: Access to Original Heterospirocycles. Organic Letters, 22(15), 6032–6036. [Link]

• Arcadi, A., et al. (2011). Synthesis of Nitrogen-Containing Heterocyclic Scaffolds through Sequential Reactions of Aminoalkynes with Carbonyls. Molecules, 16(8), 6657-6685. [Link]

• de la Torre, B., et al. (2025). On-surface gold-catalyzed hydroamination/cyclization reaction of alkynes. Materials Chemistry Frontiers. [Link]

• Binder, J. T., Kirsch, S. F. (2010). Stereo- and Regioselective Gold-Catalyzed Hydroamination of Internal Alkynes with Dialkylamines. Journal of the American Chemical Society, 132(49), 17472–17474. [Link]

• Gálico, D. A., et al. (2023). Comprehensive Overview of Homogeneous Gold-Catalyzed Transformations of π-Systems for Application Scientists. Molecules, 28(11), 4349. [Link]

• Hashmi, A. S. K. (2021). Gold-Catalyzed Organic Reactions. Chemical Reviews, 121(23), 14833-14841. [Link]

• Li, Y., et al. (2015). Gold-catalyzed synthesis of nitrogen-containing heterocycles from ε-N-protected propargylic esters. Organic & Biomolecular Chemistry, 13(28), 7795-7804. [Link]

• Belanzoni, P., et al. (2020). Gold-Catalyzed Intermolecular Alkyne Hydrofunctionalizations—Mechanistic Insights. Catalysts, 10(10), 1205. [Link]

• Hahn, C., et al. (2014). Synthesis, structure and catalytic activity of a gold(I) complex containing 1,2-bis(diphenylphosphino)benzene monoxide. Dalton Transactions, 43(43), 16300-16309. [Link]

• Widenhoefer, R. A., et al. (2008). Mechanistic Study of Gold(I)-Catalyzed Intermolecular Hydroamination of Allenes. Journal of the American Chemical Society, 130(44), 14742–14754. [Link]

• Zeng, X., et al. (2009). A Cationic Gold(I) Complex as a General Catalyst for the Intermolecular Hydroamination of Alkynes: Application to the One-Pot. Chemistry – A European Journal, 15(13), 3056-3060. [Link]

• Biffis, A., et al. (2023). Hydroamination of alkynes catalyzed by NHC-Gold(I) complexes: the non-monotonic effect of substituted arylamines on the catalyst activity. Frontiers in Chemistry, 11, 1320341. [Link]

• Arcadi, A. (2004). Recent Applications of Gold Catalysis in Organic Synthesis. ResearchGate. [Link]

• Nolan, S. P. (n.d.). Gold Catalysis in Organic Synthesis. SCI. [Link]

• Winter, F., et al. (2024). Synthesis and characterization of cis-bisdiphenylphosphinoethene gold(I) complexes. Comptes Rendus Chimie, 27(S1), 1-13. [Link]

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• 5. soci.org [soci.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Synthesis, structure and catalytic activity of a gold(I) complex containing 1,2-bis(diphenylphosphino)benzene monoxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Hydroamination of alkynes catalyzed by NHC-Gold(I) complexes: the non-monotonic effect of substituted arylamines on the catalyst activity [frontiersin.org]
• 9. mdpi.com [mdpi.com]
• 10. Gold(I)-catalyzed intramolecular hydroamination of alkyne with trichloroacetimidates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting BisPhePhos XD Gold(I) Chloride Catalysis

Welcome to the Technical Support Center for Gold(I) Catalysis. This guide is specifically engineered for researchers and drug development professionals working with BisPhePhos XD gold(I) chloride (CAS: 1616612-78-2)[1].

Gold(I) homogeneous catalysis is driven by the relativistic contraction of gold's 6s orbital, which makes the Au(I) center a highly electrophilic, "soft" Lewis acid[2][3]. While this grants exceptional reactivity toward π-systems (alkynes, allenes, alkenes), it also makes the active cationic gold species inherently metastable and prone to rapid decomposition[2]. BisPhePhos XD—a bulky bisbiphenyl phosphine ligand developed by the Hammond-Xu group—provides a unique steric shield to stabilize this center[4]. However, rigorous handling is still required to prevent catalytic death.

Part 1: Frequently Asked Questions (FAQs)

Q: Why does my reaction mixture turn dark purple or black shortly after adding the silver activator? A: This color change is the classic visual indicator of colloidal Au(0) formation, often referred to as a "gold mirror." It occurs when the highly reactive [L-Au]⁺ species undergoes disproportionation ( 3Au(I)→2Au(0)+Au(III) ) or is reduced by trace impurities[5]. To prevent this, ensure strict exclusion of light during the silver-mediated halide abstraction, as silver salts and cationic gold are highly photosensitive[5].

Q: How does the steric bulk of BisPhePhos XD specifically prevent decomposition compared to standard ligands like PPh₃? A: Traditional ligands like triphenylphosphine (PPh₃) are notorious for their propensity to undergo ligand scrambling, leading to the formation of the inactive bis-ligated byproduct,[(Ph₃P)₂Au]⁺[4]. BisPhePhos XD features extreme steric shielding; its biphenyl rings are rotated toward the metal center, flanking it and physically blocking the coordination of a second bulky ligand[4][6]. This structural feature kinetically stabilizes the mono-ligated active species.

Q: Do I need to perform the reaction in a glovebox, or is a Schlenk line sufficient? A: A Schlenk line is generally sufficient for the catalytic reaction itself, provided that standard air-free techniques are strictly followed. However, the precatalyst and silver salts are strongly hygroscopic and sensitive to moisture and light[5]. Storing the precatalyst in a glovebox under a dry argon atmosphere and setting up the initial activation step under these controlled conditions will significantly reduce early-stage decomposition[5].

Part 2: Troubleshooting Guide for Catalyst Decomposition

Use the following self-validating metrics to diagnose and resolve decomposition issues during your workflow.

Visual Symptom	Mechanistic Cause	Preventative Action	Self-Validation Metric
Dark purple/black precipitate	Reduction to colloidal Au(0) via disproportionation.	Exclude light entirely; use strictly anhydrous and freeze-pump-thaw degassed solvents.	Solution remains clear or pale yellow after AgCl is filtered out.
White precipitate fails to form upon AgX addition	Failed halide abstraction (inactive silver salt).	Ensure AgX salt (e.g., AgSbF₆) is stored in a desiccator and has not degraded.	Immediate formation of a cloudy white AgCl precipitate upon mixing.
Reaction stalls at <50% conversion	Catalyst deactivation via nucleophile poisoning or thermal degradation.	Lower reaction temperature (< 60°C); verify steric integrity of substrates.	Turnover frequency (TOF) remains linear during early-stage kinetics.
Gradual browning over 24h	Slow thermal degradation of the Au-P bond.	Run reactions at room temperature; BisPhePhos XD is highly active and rarely requires heating.	in situ ³¹P NMR monitoring shows a single, intact ligand signal.

Part 3: Standard Operating Procedure (SOP)

Self-Validating Catalyst Activation Workflow

To ensure scientific integrity, every step of this protocol includes a causality check. Do not proceed to the next step unless the validation metric is met.

Step 1: Reagent Preparation (Glovebox Required)

• Action: Inside a nitrogen-filled glovebox, weigh the required amount of BisPhePhos XD gold(I) chloride (typically 1–5 mol%) and an equimolar amount of a silver salt (e.g., AgSbF₆ or AgOTf) into separate amber glass vials.

• Causality: Amber vials prevent photolytic degradation of the photosensitive Au(I) and Ag(I) species[5].

Step 2: Solvent Solubilization

• Action: Dissolve the gold precatalyst in a non-coordinating, anhydrous solvent (e.g., CH₂Cl₂ or 1,2-dichloroethane).

• Causality: The relativistic contraction of gold's 6s orbital makes the Au(I) center highly electrophilic[2][3]. Using coordinating solvents (like acetonitrile) can competitively bind and prematurely deactivate the catalyst.

Step 3: Halide Abstraction (Activation)

• Action: Slowly transfer the silver salt solution into the gold precatalyst solution while stirring.

• Validation: You must observe the immediate formation of a white precipitate (AgCl). This is your self-validating indicator that chloride abstraction is successful, generating the active cationic [BisPhePhos XD Au]⁺ species.

Step 4: Filtration & Execution

• Action: Filter the activated mixture through a pad of oven-dried Celite into the reaction flask containing your substrate. Wrap the reaction vessel in aluminum foil.

• Causality: Removing AgCl prevents unwanted silver-catalyzed side reactions or bimetallic decomposition pathways. Foil prevents ambient light from triggering disproportionation.

Part 4: Logical Pathway Visualization

The following diagram maps the activation of the precatalyst, the competing decomposition pathways, and the specific structural and procedural mechanisms used to prevent them.

Catalyst activation, decomposition pathways, and prevention mechanisms for BisPhePhos XD Au(I).

References

• BisPhePhos XD gold(I) chloride AldrichCPR 1616612-78-2 Source: sigmaaldrich.com 1

• BisPhePhos XD gold(I) chloride AldrichCPR 1616612-78-2 Properties Source: sigmaaldrich.com

• Structure and Synthesis of Gold(I) Alkene π-Complexes with Variable Phosphine Donicity and Enhanced Stability Source: acs.org 4

• Bisbiphenyl Phosphines: Structure and Synthesis of Gold(I) Alkene π-Complexes... Source: researchgate.net 6

• Gold Chloride Safety and Handling Source: espimetals.com 5

• Comprehensive Overview of Homogeneous Gold-Catalyzed Transformations of π-Systems for Application Scientists Source: mdpi.com 2

• Gold Catalysis: Fundamentals and Recent Developments Source: acs.org 3

Sources

• 1. BisPhePhos XD gold(I) chloride AldrichCPR 1616612-78-2 [sigmaaldrich.com]
• 2. Comprehensive Overview of Homogeneous Gold-Catalyzed Transformations of π-Systems for Application Scientists [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Gold Chloride - ESPI Metals [espimetals.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Handling & Troubleshooting BisPhePhos XD Gold(I) Chloride

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with erratic reproducibility in gold-catalyzed transformations. In the vast majority of cases, the root cause is not the reaction methodology, but the subtle degradation of the precatalyst prior to the experiment.

BisPhePhos XD gold(I) chloride is a highly active, sterically demanding complex. However, like all Au(I) salts, it requires rigorous handling to maintain its oxidation state. This guide synthesizes field-proven protocols, mechanistic causality, and self-validating workflows to ensure your catalyst remains active from the vial to the reactor.

Diagnostic Workflow: Identifying Moisture Degradation

Before initiating any reaction, you must verify the integrity of your catalyst. The workflow below outlines the logical relationships between environmental exposure, physical degradation, and the necessary troubleshooting actions.

Diagnostic workflow for moisture-induced degradation of BisPhePhos XD Au(I) Cl.

FAQs & Troubleshooting Guide

Q1: Why does my BisPhePhos XD gold(I) chloride turn purple or black upon exposure to ambient air? A1: This discoloration is the visual manifestation of autoredox disproportionation. Gold(I) chloride is fundamentally metastable. When exposed to ambient humidity, water acts as a nucleophile that triggers the disproportionation of three Au(I) ions into two metallic Au(0) atoms and one Au(III) ion 1. The resulting Au(0) atoms rapidly aggregate into colloidal nanoparticles. The purple or black color you observe is the surface plasmon resonance of these gold nanoparticles 2. Once this occurs, the catalytic activity is irreversibly compromised and the batch must be discarded.

Q2: How does the BisPhePhos XD ligand architecture protect the Au(I) center compared to simpler phosphines? A2: The BisPhePhos XD ligand (Cyclohexylbis(2′,6′-diisopropoxy-[1,1′-biphenyl]-3-yl)phosphane) utilizes a highly sterically demanding biphenyl backbone 3. The proximity of the bulky arene rings to the metal center provides a distinct conformational bias 4. This structural umbrella creates a steric shield around the gold center, physically blocking nucleophilic attack by water molecules. While it significantly enhances the stability of the Au-Cl bond compared to simpler ligands (like PPh₃), it does not render the complex entirely immune to prolonged moisture exposure.

Q3: I don't have a glovebox. How can I accurately weigh this catalyst without ruining the batch? A3: You should avoid benchtop micro-weighing entirely. The hygroscopic nature of the complex means that even brief exposure to air during weighing will cause it to absorb moisture, leading to inaccurate mass readings and rapid degradation 2. Instead, utilize the "Stock Solution Protocol" detailed in the methodologies section below. By dissolving the entire commercial vial at once in a dry solvent, you eliminate repeated exposure to ambient air.

Experimental Protocol: Glovebox-Free Preparation of Anhydrous Catalyst Stock Solutions

Objective: To bypass the hygroscopic degradation of BisPhePhos XD gold(I) chloride during repeated benchtop weighing. Causality: Repeatedly opening a vial introduces atmospheric moisture. Because gold(I) chloride is hygroscopic, water molecules coordinate to the metal center and induce autoredox disproportionation. By dissolving the entire pre-weighed commercial quantity at once, we eliminate the primary vector for degradation 2.

Step 1: Apparatus Preparation

• Flame-dry a Schlenk flask equipped with a magnetic stir bar under a high vacuum (<10⁻³ mbar) for 5 minutes.

• Backfill the flask with ultra-high purity (UHP) Argon. Repeat this vacuum/Argon cycle three times to ensure a strictly anhydrous environment.

Step 2: Solvent Degassing

• Select an appropriate anhydrous solvent (e.g., Dichloromethane or Tetrahydrofuran) 5.

• Sparge the solvent with Argon for 30 minutes to displace dissolved oxygen and ambient moisture.

Step 3: Rapid Transfer

• Under a positive counter-flow of Argon, open the commercial vial of BisPhePhos XD gold(I) chloride (CAS 1616612-78-2) 3.

• Immediately transfer the entire solid contents into the Schlenk flask.

Step 4: Dissolution & Storage

• Inject the degassed solvent via a dry, Argon-purged syringe to achieve the desired molarity (e.g., 0.05 M).

• Stir until dissolution is complete. Transfer the solution to an amber ampoule to prevent photoreduction 6. Store at 4 °C under Argon.

Self-Validation Checkpoint: Inspect the solution against a white background. A successful, moisture-free preparation yields a clear, pale-yellow solution. If the solution exhibits a purple tint or black precipitate, colloidal Au(0) has formed due to moisture ingress 1, and the stock must be discarded. This visual feedback loop guarantees that only catalytically active Au(I) is deployed in your downstream reactions.

Quantitative Data & Safety Summaries

Table 1: Quantitative Properties & Handling Implications

Parameter	Value / Characteristic	Handling Implication
Molecular Weight	885.26 g/mol 3	High mass requires precise analytical balances; minor moisture weight gain severely skews stoichiometry.
Thermal Stability	Decomposes >210 °C [[1]]()	Solvent removal must be performed under high vacuum at ambient or mildly elevated temperatures (<40 °C).
Solubility	Soluble in DCM, THF, Toluene 5	Enables the preparation of highly concentrated stock solutions to bypass repeated solid handling.
Ligand Sterics	Bulky biphenyl architecture 4	Steric shielding slows down, but does not entirely prevent, moisture-driven disproportionation.

Table 2: Mandatory Safety & PPE Specifications

PPE Category	Specification	Scientific Rationale
Eye Protection	Chemical safety goggles	Protects against corrosive splashes and airborne AuCl dust 6.
Hand Protection	Impermeable nitrile gloves	Prevents skin contact; Au(I) compounds are known skin sensitizers [[1]]().
Body Protection	Flame-resistant lab coat	Provides a barrier against accidental spills and contamination 6.
Respiratory	NIOSH-approved respirator	Necessary if handling dry powders outside a fume hood to prevent inhalation of hygroscopic dust 6.

References

• ResearchGate - How to prevent gold chloride to become moist? URL: [Link]

• ResearchGate - Bisbiphenyl Phosphines: Structure and Synthesis of Gold(I) Alkene π-Complexes with Variable Phosphine Donicity and Enhanced Stability URL: [Link]

• Wikipedia - Gold(I) chloride URL:[Link]

Sources

• 1. Gold(I) chloride - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. BisPhePhos XD gold(I) chloride AldrichCPR 1616612-78-2 [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. CAS 10294-29-8: gold(I) chloride | CymitQuimica [cymitquimica.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: BisPhePhos XD Gold(I) Chloride Catalyst Recovery &amp; Regeneration

Welcome to the Technical Support Center for BisPhePhos XD Gold(I) Chloride (CAS: 1616612-78-2)[1]. As a sterically demanding, bisbiphenyl-based phosphine ligand, BisPhePhos XD provides unprecedented stability to gold(I) π-complexes. The unique architecture—where the gold center is flanked by an aromatic ring on one side and an isopropyl ether on the other—effectively suppresses the notorious disproportionation pathway that plagues standard triphenylphosphine systems[2].

However, homogeneous gold catalysts still suffer from long-term decay and product inhibition. This guide provides field-proven, self-validating methodologies for troubleshooting, recovering, and chemically regenerating this high-value catalyst.

Section 1: Mechanistic Troubleshooting & FAQs

Q1: Why does my reaction stall at 60-70% conversion, and how does this impact catalyst recovery? Causality: The extreme steric bulk of the BisPhePhos XD ligand prevents the formation of inactive bis-ligated (Ph3​P)2​Au+ species[2]. However, this does not prevent slow reduction to Au(0) nanoparticles or coordination by highly basic reaction byproducts. When the reaction stalls, the catalyst is partitioned between the active cationic state and decayed Au(0) . Actionable Insight: If stalling occurs, do not simply add more catalyst. First, assess the state of the gold. If the solution remains clear, the catalyst is likely product-inhibited; use the "Brine-Catch" method (Protocol A) to recover the intact complex. If a black precipitate is visible, reduction has occurred, necessitating total chemical regeneration (Protocol B).

Q2: Can I use standard activated carbon or ion-exchange resins to recover the BisPhePhos XD complex? Causality: While resins like XAD-7 or basic anion exchange resins (e.g., DOW XZ-91419.00) are excellent for recovering bare gold chlorides or cyanides from hydrometallurgical streams[3][4], they are highly inefficient for intact bulky homogeneous catalysts. The massive steric footprint of the cyclohexylbis(2′,6′-diisopropoxy-[1,1′-biphenyl]-3-yl)phosphane ligand prevents efficient pore diffusion in standard resins. Actionable Insight: Avoid solid-phase extraction for the intact complex. Instead, rely on liquid-liquid biphasic quenching or targeted precipitation using Sodium Dimethyldithiocarbamate (SDD)[5], which operates via rapid ligand exchange.

Q3: During regeneration, why must I convert HAuCl4​ to Au(DMS)Cl before adding the recovered BisPhePhos XD ligand? Causality: Gold(III) chloride ( HAuCl4​ ) is a strong oxidant. If the electron-rich BisPhePhos XD phosphine is added directly to Au(III) , the ligand will act as a reducing agent, oxidizing the phosphine to a phosphine oxide and permanently destroying the expensive ligand. Actionable Insight: Always reduce Au(III) to Au(I) using dimethyl sulfide (DMS) or thiodiglycol prior to ligand complexation[2].

Section 2: Experimental Recovery Workflows

Figure 1: Divergent recovery pathways for BisPhePhos XD Gold(I) catalysts.

Protocol A: The "Brine-Catch" Method (Intact Precatalyst Recovery)

Purpose: To trap the active cationic gold species as the stable BisPhePhos XD Au(I)Cl precatalyst before total decay occurs.

• Quenching: Upon reaction completion, immediately add a 10-fold volumetric excess of saturated aqueous NaCl (brine) to the organic reaction mixture (typically in CH2​Cl2​ or DCE).

• Anion Exchange: Stir vigorously for 30 minutes at room temperature. The high concentration of chloride outcompetes the weakly coordinating counterion (e.g., OTf− or NTf2−​ ), converting the active [L−Au]+ back to the neutral L−Au−Cl precatalyst.

• Extraction: Separate the organic layer. Extract the aqueous layer twice with CH2​Cl2​ . Combine the organic phases and dry over anhydrous MgSO4​ .

• Purification: Concentrate the solvent under reduced pressure. Purify the crude solid via rapid silica plug chromatography using pure CH2​Cl2​ as the eluent to yield the white solid precatalyst[2].

• System Validation: Confirm recovery via 31P NMR. Pure BisPhePhos XD Au(I)Cl exhibits a sharp singlet distinct from the free ligand or phosphine oxide. If multiple peaks are observed, ligand oxidation has occurred, and Protocol B must be utilized.

Protocol B: SDD Precipitation and Chemical Regeneration (Total Recovery)

Purpose: To recover gold from decayed Au(0) clusters and regenerate the precatalyst.

• Gold Precipitation: To the degraded reaction mixture, add an aqueous solution of Sodium Dimethyldithiocarbamate (SDD) (0.2 g per 100 mL of solution). SDD forms highly insoluble granular precipitates with gold species within 1 minute at 25°C[5].

• Isolation & Digestion: Filter the precipitate. Digest the solid in minimal aqua regia ( 3:1 HCl:HNO3​ ) to yield HAuCl4​ . (Caution: Perform in a fume hood). Boil down with concentrated HCl repeatedly to remove all nitrates.

• Reduction to Au(I) (Visual Validation): Dissolve the resulting HAuCl4​ in ethanol/water and add an excess of dimethyl sulfide (DMS). The system self-validates when the bright orange solution turns completely colorless, confirming the quantitative yield of Au(DMS)Cl .

• Re-ligation: Dissolve the Au(DMS)Cl (e.g., 0.25 g, 0.85 mmol) in 30 mL of CH2​Cl2​ . Add the recovered or fresh BisPhePhos XD ligand (0.88 mmol) dissolved in a minimal amount of CH2​Cl2​ [2].

• Isolation: Swirl the solution by hand and immediately place under vacuum to remove the solvent and the volatile DMS byproduct. Recrystallize in 1:2 CH2​Cl2​ /hexanes to yield the regenerated precatalyst[2].

Section 3: Quantitative Data & Recovery Metrics

Table 1: Comparison of Recovery Methodologies for BisPhePhos XD Gold(I) Catalysts

Recovery Methodology	Target State	Gold Recovery Yield (%)	Ligand Recovery Yield (%)	Operational Time	Recommended Use Case
Brine-Catch (Protocol A)	Intact Precatalyst	85 - 95%	85 - 95%	< 2 Hours	Reactions stopped before total catalyst decay; clear solutions.
SDD Precipitation (Protocol B)	Degraded Au(0) / Au(I)	> 99%	N/A (Requires separate column)	12 - 24 Hours	Black precipitate visible; total catalyst deactivation.
Anion Exchange Resin (XAD-7)	Free Au Ions	88 - 95%	0% (Ligand lost)	> 4 Hours	Hydrometallurgical waste; not recommended for intact L-Au-Cl.

References

• Title: Structure and Synthesis of Gold(I) Alkene π-Complexes with Variable Phosphine Donicity and Enhanced Stability Source: ACS Organometallics URL: [Link]

• Title: Highly Efficient Recovery of Au(I) from Gold Leaching Solution Using Sodium Dimethyldithiocarbamate Source: ACS Omega URL: [Link]

• Title: Effective Recovery of Gold from Chloride Multi-Metal Solutions Through Anion Exchange Source: MDPI URL: [Link]

• Source: Google Patents (EP2536860A1)

Sources

• 1. BisPhePhos XD gold(I) chloride AldrichCPR 1616612-78-2 [sigmaaldrich.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Effective Recovery of Gold from Chloride Multi-Metal Solutions Through Anion Exchange [mdpi.com]
• 4. EP2536860A1 - Process for the recovery of gold from an ore in chloride medium with a nitrogen species - Google Patents [patents.google.com]
• 5. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Mechanistic Causality: Why Traditional Catalysts Fail and BisPhePhos XD Succeeds

Title: Comparative Guide: Turnover Numbers (TON) of BisPhePhos XD Gold(I) Chloride in Homogeneous Catalysis

Executive Summary Homogeneous gold catalysis has revolutionized the synthesis of complex organic molecules by enabling the mild, electrophilic activation of carbon-carbon π-bonds[1]. However, a persistent bottleneck in scaling these reactions is the rapid deactivation of the active cationic gold(I) species, which typically forces researchers to use high catalyst loadings (1–5 mol%)[1]. BisPhePhos XD gold(I) chloride (CAS: 1616612-78-2), developed by the Hammond and Xu group, represents a paradigm shift in ligand design[2]. By structurally shielding the gold center, this precatalyst achieves unprecedented turnover numbers (TON), reaching up to 99,000 in specific cyclization and hydroamination reactions[1].

To understand the leap in TON, we must analyze the causality of catalyst death. Traditional simple ligands, such as triphenylphosphine (Ph3P), generate highly exposed cationic gold centers upon chloride abstraction[3]. During the catalytic cycle, the intermediate vinyl-gold species is highly susceptible to nucleophilic attack by a second gold cation, forming an off-cycle, inactive bis-gold-vinyl complex[1]. Furthermore, Ph3PAu+ is prone to disproportionation into inactive (Ph3P)2Au+ and elemental gold[3].

BisPhePhos XD (Cyclohexylbis(2′,6′-diisopropoxy-[1,1′-biphenyl]-3-yl)phosphane) solves this through precise steric and electronic modulation[4]. The ligand features two bulky, electron-rich ortho-biphenyl motifs[1]. Crystallographic data reveals that these biphenyl rings rotate to physically surround and "embed" the gold center[1].

• Steric Shielding: The structural pocket prevents a second gold atom from approaching the vinyl-gold intermediate, effectively shutting down the bis-gold deactivation pathway[1].

• Electronic Stabilization: The electron-rich nature of the biphenyl and cyclohexyl groups increases the donicity to the gold center, stabilizing the highly electrophilic cationic intermediate without dampening its reactivity toward alkynes[3].

Mechanism of BisPhePhos XD Au(I) preventing off-cycle deactivation to achieve high TON.

Quantitative Performance: TON Comparison

The structural advantages of BisPhePhos XD directly translate to measurable performance metrics. While standard gold catalysts operate at low TONs, BisPhePhos XD enables parts-per-million (ppm) catalyst loadings[1].

Catalyst	Typical Loading (mol%)	Max Observed TON	Primary Deactivation Pathway
Ph3PAuCl	1.0% – 5.0%	< 100	Disproportionation, Bis-Au formation[3]
(PhO)3PAuCl	1.0% – 5.0%	~ 100 - 500	Bis-Au formation[1]
JohnPhosAuCl	0.5% – 2.0%	~ 1,000 - 5,000	Gradual aggregation
BisPhePhos XD AuCl	0.0025% – 0.01%	31,200 – 99,000	Highly resistant to off-cycle trapping[1]

Note: A TON of 99,000 was achieved in specific carboxylic acid-alkyne cyclizations utilizing 0.0025% loading of BisPhePhos XD AuCl with AgOTf and H3PW12O4[1]. In other complex cyclizations, TONs of 31,200 have been reliably recorded[5].

Self-Validating Experimental Protocol

To achieve these high turnover numbers, the generation of the active cationic gold species must be strictly controlled. The following protocol describes the in situ activation of BisPhePhos XD gold(I) chloride[3], ensuring a self-validating system where the complete precipitation of AgCl confirms successful activation.

Materials Required:

• BisPhePhos XD gold(I) chloride (Catalog No. L511846)[6]

• Silver Triflate (AgOTf) or Silver Hexafluoroantimonate (AgSbF6)

• Anhydrous Dichloromethane (DCM) or Toluene

• Substrate (e.g., alkyne/nucleophile precursor)

Step-by-Step Methodology:

• Inert Atmosphere Preparation: Within a moisture- and air-free Argon glovebox, weigh BisPhePhos XD gold(I) chloride (e.g., 0.0025 mol% relative to substrate) into an oven-dried reaction vial[3].

• Chloride Abstraction Setup: Add a slight stoichiometric excess of the silver salt (e.g., 1.05 equivalents of AgOTf relative to gold) to the same vial[3]. Causality: The excess ensures complete abstraction of the chloride ligand, which is critical because any residual chloride will strongly coordinate and poison the highly active cationic gold center.

• Solvent Addition & Sonication: Seal the vial, transfer to a Schlenk line, and inject anhydrous DCM. Sonicate the mixture for 6 minutes[3]. Validation Check: The solution will transition from clear to a cloudy suspension. The formation of a white precipitate (AgCl) is the visual, self-validating proof that the cationic [BisPhePhos XD Au]+ species has been successfully generated.

• Filtration (Optional but Recommended): Filter the suspension rapidly through a dry Celite pad into the main reaction flask to remove AgCl[3]. This prevents the silver salt from acting as a competing, albeit weaker, Lewis acid.

• Substrate Addition: Introduce the substrate mixture to the active catalyst solution. Stir at the optimized temperature (often mild, 25°C to 50°C)[1].

• Monitoring: Track the reaction via TLC or in-situ NMR. The extreme stability of the BisPhePhos XD ligand ensures the reaction will proceed to completion without the need for supplementary catalyst spikes.

Workflow for the self-validating activation of BisPhePhos XD gold(I) chloride.

Conclusion

For researchers scaling gold-catalyzed transformations, the transition from standard phosphine ligands to BisPhePhos XD gold(I) chloride is not merely an optimization—it is a mechanistic necessity. By using steric embedding to block off-cycle deactivation, this catalyst reliably pushes turnover numbers from the hundreds into the tens of thousands, making ppm-level homogeneous gold catalysis a practical reality for drug development and complex synthesis.

Sources

• 1. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 2. BisPhePhos XD gold(I) chloride AldrichCPR 1616612-78-2 [sigmaaldrich.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. BisPhePhos XD gold(I) chloride AldrichCPR 1616612-78-2 [sigmaaldrich.com]
• 5. scispace.com [scispace.com]
• 6. Sigma Aldrich Bisphephos Xd Gold(I) Chloride 11 Ea. | Buy Online | Sigma Aldrich | Fisher Scientific [fishersci.com]

Comparative Kinetic Studies of BisPhePhos XD Gold(I) Chloride Complexes: A Technical Guide

Gold(I) homogeneous catalysis has fundamentally transformed the activation of carbon-carbon π-bonds for complex molecular synthesis[1]. However, researchers frequently encounter a critical kinetic bottleneck: traditional gold catalysts, such as triphenylphosphine gold(I) chloride (Ph₃PAuCl), suffer from rapid disproportionation into inactive bis-ligated species ([(Ph₃P)₂Au]⁺), leading to premature catalyst death and poor Turnover Numbers (TON)[2].

To overcome this, Hammond, Xu, and co-workers developed the BisPhePhos XD gold(I) chloride precatalyst (CAS: 1616612-78-2)[2][3]. By engineering a highly bulky tri-(ortho-biaryl)phosphine ligand, this complex achieves exceptional kinetic stability[2]. This guide provides an objective comparison of the kinetic performance of BisPhePhos XD against alternative gold(I) complexes, detailing the structural causality behind its efficiency and outlining self-validating protocols for kinetic monitoring.

Structural Causality of Kinetic Stability

The extraordinary kinetic profile of BisPhePhos XD gold(I) chloride is rooted in its highly specific ligand architecture, which features two electron-rich ortho-biphenyl motifs and one electron-rich cyclohexyl group[1].

Unlike traditional monobiphenyl phosphines (e.g., JohnPhos), where the arene ring maintains a tight interaction with the gold center (Au–C_ipso distances of ~3.1 Å), the BisPhePhos XD ligand enforces a distinct conformational bias[4]. Crystallographic studies reveal that one biphenyl ring is rotated away from the metal center, resulting in a remarkably long distance of 4.786 Å from the gold atom to the far ortho carbon[4].

The Causality of Steric Shielding: This specific orientation flanks the gold center with an aromatic ring on one side and an isopropyl ether on the other[4]. This steric embedding physically shields the highly electrophilic gold(I) center from off-cycle resting states (such as bis-Au-vinyl species) and prevents intermolecular disproportionation[1]. Consequently, the active catalytic species maintains its high electrophilicity over extended reaction times, directly translating to superior reaction kinetics.

Logical flow: Ligand structure dictating catalyst stability and kinetic efficiency.

Comparative Kinetic Performance

When evaluating catalysts for complex transformations—such as the intramolecular hydroamination of alkenes—the choice of ligand dictates both the reaction rate and the catalyst lifetime[4].

Table 1: Structural and Kinetic Comparison of Gold(I) Precatalysts

Precatalyst	Ligand Architecture	Au–Arene Distance (Å)	Primary Deactivation Pathway	Relative Kinetic Stability
BisPhePhos XD AuCl	Bis-o-biphenyl + cyclohexyl	4.786 (far ortho)[4]	Highly resistant to off-cycle trapping	Excellent (High TON)
PhO(o-biphenyl)₂P AuCl	Bis-o-biphenyl + phenoxy	3.171 – 3.220 (ipso)[4]	Alkene exchange / resting states	Moderate to Good
JohnPhos AuCl	Mono-o-biphenyl + di-tert-butyl	3.106 – 3.114 (ipso)[4]	Moderate disproportionation	Good
Ph₃P AuCl	Triphenylphosphine	N/A	Rapid disproportionation to L₂Au⁺[2]	Poor

In kinetic studies tracking first-order alkene decay, catalysts lacking the extreme steric shielding of BisPhePhos XD exhibit rapid initial rates followed by premature catalyst death (plateauing conversion). BisPhePhos XD, conversely, maintains a linear first-order decay profile until complete substrate consumption. Furthermore, kinetic solvent deuterium isotope effects reveal that the bulky nature of BisPhePhos XD allows for unique solvent cooperation, where protic co-solvents can assist in proton transfer without irreversibly coordinating and poisoning the metal center[4].

Self-Validating Experimental Protocols

To objectively measure these kinetic differences in your own laboratory, the following self-validating workflow must be employed to ensure data integrity.

Step-by-step experimental workflow for self-validating NMR kinetic monitoring.

Protocol A: Generation of the Active Cationic Gold(I) Catalyst

Causality of Choice: Gold(I) chlorides are stable precatalysts and must be activated via halide abstraction[2]. Silver hexafluoroantimonate (AgSbF₆) is explicitly chosen over AgBF₄ because the SbF₆⁻ counterion is significantly less coordinating. This prevents competitive binding at the gold center, ensuring the kinetic data reflects the true electrophilicity of the catalyst rather than counterion inhibition.

• In an argon-filled glovebox, weigh 0.16 mmol of3 and 0.17 mmol of AgSbF₆ (1.05 equivalents)[2][3].

• Transfer to a light-shielded vial (to prevent silver degradation) and add 5 mL of anhydrous CH₂Cl₂[2].

• Sonicate the mixture for 6 minutes[2]. The formation of a white AgCl precipitate indicates successful halide abstraction.

• Filter the suspension through a tightly packed Celite pad to remove AgCl[2].

  • Self-Validation Step: The complete removal of AgCl is critical; residual silver salts can act as hidden Lewis acid co-catalysts, skewing kinetic data. The filtered solution must be perfectly clear.

• Concentrate the filtrate under vacuum to yield the active [BisPhePhos XD Au]⁺[SbF₆]⁻ complex as a foam-like solid[2].

Protocol B: NMR-Based Kinetic Monitoring

Causality of Choice: ¹H NMR is selected over GC/MS or HPLC because it allows for real-time, non-destructive monitoring of the reaction mixture, capturing transient intermediates without altering the reaction temperature or equilibrium[5].

• Dissolve 0.05 M of the alkene substrate in CD₂Cl₂ in an NMR tube[5].

• Add exactly 0.05 M of 1,3,5-trimethoxybenzene.

  • Self-Validation Step: This acts as an internal standard. Because its concentration remains static, any integration changes in the substrate or product peaks can be absolutely quantified, validating that signal loss is due to chemical conversion, not sample evaporation or shimming errors.

• Inject 2.5 mol % of the activated gold catalyst solution into the NMR tube and immediately insert it into the NMR spectrometer pre-equilibrated to the target temperature (e.g., 25 °C)[5].

• Acquire ¹H NMR spectra at 5-minute intervals using an automated array sequence[5].

• Plot the natural log of the substrate concentration against time (ln[S] vs. t). A linear plot confirms a first-order kinetic dependence on the substrate, characteristic of the sustained activity of the BisPhePhos XD complex[5].

References

• Cyclohexylbis(2′,6′-diisopropoxy-[1,1′-biphenyl]-3-yl)
• Source: ethernet.edu.
• Bisbiphenyl Phosphines: Structure and Synthesis of Gold(I)
• Ligand effects, solvent cooperation, and large kinetic solvent deuterium isotope effects in gold(I)

Sources

• 1. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Cyclohexylbis(2′,6′-diisopropoxy-[1,1′-biphenyl]-3-yl)phosphane AuCl [sigma-aldrich.cnreagent.com]
• 4. researchgate.net [researchgate.net]
• 5. BJOC - Search Results [beilstein-journals.org]

Safety & Regulatory Compliance

Personal protective equipment for handling BisPhePhos XD gold(I) chloride

Standard Operating Procedure & Safety Guide: Handling BisPhePhos XD Gold(I) Chloride

As a Senior Application Scientist, I designed this guide to bridge the gap between theoretical organometallic chemistry and practical, safe laboratory execution. BisPhePhos XD gold(I) chloride (CAS: 1616612-78-2) is a highly specialized, exceptionally efficient pre-catalyst[1]. However, the same electronic properties that make it a powerful tool for alkyne and allene activation also introduce specific handling and safety challenges that must be rigorously managed[2].

Chemical Profiling & Mechanistic Causality

Standard gold catalysts (e.g., Ph₃PAuCl) frequently suffer from decomposition into inactive species or become trapped in off-cycle bis-Au-vinyl resting states[3]. To solve this, the Hammond-Xu group designed the BisPhePhos XD ligand. It features two electron-rich ortho-biphenyl motifs and a bulky cyclohexyl group that physically "embed" the soft Lewis acidic Au(I) center[2]. This steric shielding prevents unwanted dimerization, allowing for extremely high turnover numbers (TON) at ppm-level catalyst loadings[2].

However, this reactivity profile dictates our safety approach. Gold(I) is highly carbophilic and thiophilic. In biological systems, it rapidly coordinates to the cysteine residues of proteins, leading to severe skin burns, permanent corneal damage, and allergic contact dermatitis. Furthermore, the bulky organic ligand framework renders the complex a combustible solid, requiring strict environmental and operational controls[1].

Table 1: Physicochemical & Hazard Quantitative Data

Property / Hazard	Quantitative Value / Class	Operational Implication & Causality
Molecular Weight	885.26 g/mol [1]	Requires precise micro-analytical balances; errors at ppm loading scale will stall the catalytic cycle.
Storage Class	11 (Combustible Solids)[1]	The bulky organic ligand is combustible. Store away from strong oxidizers and open flames.
Water Hazard Class	WGK 3 (Highly Hazardous)	Strict environmental containment required. Zero-drain disposal policy must be enforced.

| Skin/Eye Hazard | Skin Corr. 1B / Sens. 1 | High affinity for biological thiols causes rapid tissue necrosis and systemic sensitization. |

Mandatory Personal Protective Equipment (PPE)

To mitigate the hazards outlined above, the following PPE protocol is mandatory. Every piece of equipment serves a specific mechanistic purpose in preventing exposure.

Table 2: Mandatory PPE & Causality Justification

PPE Category	Specification	Causality & Hazard Mitigation
Eye Protection	EN 166 / ANSI Z87.1 Safety Goggles	Mitigates the risk of permanent corneal damage from the corrosive Au(I) complex. Face shields are required if sonicating the complex in solvent.
Hand Protection	Nitrile (0.11 mm min.) or Viton	Prevents skin sensitization and chemical burns. Nitrile is sufficient for the dry powder; Viton is required when handling the complex dissolved in halogenated solvents like DCM.
Respiratory	Type P3 (EN 143) Cartridges	Prevents inhalation of combustible, corrosive dust which causes chemical pneumonitis and edema of the larynx.

| Body Protection | Flame-Resistant Nomex Lab Coat | Protects against the combustible nature of the ligand framework while providing a barrier against corrosive spills[1]. |

Operational Workflow: Self-Validating Protocol

BisPhePhos XD gold(I) chloride is a pre-catalyst. It must be activated via halide abstraction using a silver salt (e.g., AgOTf or AgSbF₆) to generate the highly electrophilic cationic gold species[2].

Workflow for BisPhePhos XD Au(I)Cl activation, catalysis, and safe disposal.

Step-by-Step Experimental Methodology

Step 1: Pre-catalyst Weighing (Glovebox Required)

• Action: Inside an argon-filled glovebox, weigh 0.01–0.05 equivalents of BisPhePhos XD gold(I) chloride and an equimolar amount of AgOTf into a dry, amber-glass vial.

• Causality: Amber glass is critical because silver salts are highly photosensitive; photodecomposition prior to activation will stall the catalytic cycle. Weighing under argon prevents ambient moisture from passivating the highly Lewis acidic cationic gold species generated in the next step.

Step 2: Halide Abstraction (Activation)

• Action: Dissolve the solids in anhydrous, degassed dichloromethane (DCM). Sonicate or stir for 5–10 minutes.

• Self-Validation: DCM is a non-coordinating solvent that stabilizes the intermediate without binding to it. A white precipitate (AgCl) will form immediately. This serves as a self-validating visual indicator that halide abstraction has successfully generated the active [BisPhePhos XD Au]+ catalyst. If the solution remains clear, the silver salt has degraded, and the reaction will fail.

Step 3: Filtration (Crucial for Reproducibility)

• Action: Filter the activated catalyst solution through a 0.22 µm PTFE syringe filter directly into the reaction flask containing your substrate.

• Causality: Residual AgCl or unreacted Ag⁺ can act as a hidden Lewis acid, triggering unwanted side reactions (e.g., alkyne homocoupling). Removing the precipitate ensures pure, predictable gold catalysis.

Step 4: Catalytic Execution & Quenching

• Action: Stir the reaction at room temperature. Upon completion (validated via TLC), quench the reaction by adding 0.1 mL of triethylamine or filtering the mixture through a short pad of silica gel.

• Causality: The basic amine binds irreversibly to the gold center, or the silica physically traps the polar complex. This deactivates the catalyst, preventing it from causing product degradation or unwanted isomerization during solvent evaporation.

Spill Response & Disposal Plan

Because BisPhePhos XD gold(I) chloride is a WGK 3 environmental hazard and a severe tissue corrosive, standard clean-up protocols are insufficient.

Immediate Spill Response:

• Evacuate & Ventilate: If spilled outside a fume hood, clear the immediate area. Ensure maximum room ventilation to disperse any aerosolized powder[4].

• Don Advanced PPE: Equip a P3 respirator, heavy-duty Viton gloves, and a face shield.

• Containment: Cover the solid spill with damp sand or a universal chemical absorbent to prevent the aerosolization of the corrosive powder. Never sweep this chemical dry.

• Collection: Use a non-sparking plastic scoop (avoid metal spatulas which might react with the gold complex or cause friction sparks). Place the absorbed material into a sealed, labeled hazardous waste container.

Waste Segregation & Disposal:

• Halogenated Organic Waste: Reaction mixtures containing DCM and the deactivated gold complex must be disposed of in dedicated halogenated waste carboys.

• Heavy Metal Solid Waste: Used silica pads, PTFE filters, and empty vials contaminated with BisPhePhos XD gold(I) chloride must be placed in a dedicated heavy metal (Gold/Silver) solid waste bin. Mixing this with general lab trash violates environmental toxicity regulations[4].

References

• Slaughter, L. M. (Ed.). Homogeneous Gold Catalysis. Springer Science+Business Media. Available at: [Link]

• "Structure and Synthesis of Gold(I) Alkene π-Complexes with Variable Phosphine Donicity and Enhanced Stability." Organometallics 2020. Available at:[Link]

Sources

• 1. BisPhePhos XD gold(I) chloride AldrichCPR 1616612-78-2 [sigmaaldrich.com]
• 2. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 3. pubs.acs.org [pubs.acs.org]
• 4. colonialmetals.com [colonialmetals.com]